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Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 304013-01-2
VCID: VC0459485
InChI: InChI=1S/C28H25N5O4/c1-35-23-10-6-9-20(25(23)36-2)24-22-14-33(27(34)37-15-18-7-4-3-5-8-18)12-11-19(22)21(13-29)26(32)28(24,16-30)17-31/h3-11,22,24H,12,14-15,32H2,1-2H3/t22-,24+/m0/s1
SMILES: COC1=CC=CC(=C1OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Molecular Formula: C28H25N5O4
Molecular Weight: 495.5g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 304013-01-2

Main Products

VCID: VC0459485

Molecular Formula: C28H25N5O4

Molecular Weight: 495.5g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 304013-01-2

CAS No. 304013-01-2
Product Name Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C28H25N5O4
Molecular Weight 495.5g/mol
IUPAC Name benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C28H25N5O4/c1-35-23-10-6-9-20(25(23)36-2)24-22-14-33(27(34)37-15-18-7-4-3-5-8-18)12-11-19(22)21(13-29)26(32)28(24,16-30)17-31/h3-11,22,24H,12,14-15,32H2,1-2H3/t22-,24+/m0/s1
Standard InChIKey YJOSXKUNONZXJW-LADGPHEKSA-N
Isomeric SMILES COC1=CC=CC(=C1OC)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
SMILES COC1=CC=CC(=C1OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Canonical SMILES COC1=CC=CC(=C1OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
PubChem Compound 11838466
Last Modified Nov 11 2021
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